Cas no 1261739-10-9 (5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile)

• Product Name: 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile
• CAS No: 1261739-10-9
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4913132
• Update Time: 2025-06-08

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-9-7-11(12(5-6-19)20-8-9)10-3-1-2-4-13(10)21-14(16,17)18/h1-4,7-8H,5H2
• InChI Key： WACPMMRJNGLYKU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC#N)C(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261739-10-9): A Comprehensive Overview

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261739-10-9) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile.

Molecular Structure and Properties

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile is a complex organic molecule with the molecular formula C₁₆H₉F₄N₂O. The compound features a pyridine ring substituted with a fluoro group at the 5-position and a 2-(trifluoromethoxy)phenyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The fluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the trifluoromethoxy group contributes to its electronic properties and biological activity.

The molecular weight of 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile is approximately 331.24 g/mol. It is a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and dichloromethane. These solubility characteristics make it suitable for various experimental protocols in both academic and industrial settings.

Synthesis Methods

The synthesis of 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has been reported in several scientific publications. One common approach involves the reaction of 5-fluoro-3-bromopyridine with 2-trifluoromethoxybenzeneboronic acid in the presence of a palladium catalyst, followed by a cyanolation step to introduce the acetonitrile group. This method, known as the Suzuki-Miyaura coupling reaction, is widely used in organic synthesis due to its high efficiency and selectivity.

An alternative synthetic route involves the use of a palladium-catalyzed cross-coupling reaction between 5-fluoro-3-chloropyridine and 2-trifluoromethoxyphenylboronic acid, followed by treatment with potassium cyanide to form the nitrile functionality. This method offers good yields and is suitable for large-scale production.

Biological Activities

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has been extensively studied for its biological activities, particularly in the context of drug discovery. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has demonstrated promising antitumor activity against various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a lead molecule for developing novel anticancer drugs.

Clinical Applications and Research Advancements

The potential clinical applications of 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile are currently being explored through preclinical studies and early-stage clinical trials. Recent advancements in drug delivery systems have further enhanced its therapeutic potential by improving its bioavailability and reducing side effects.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile in treating inflammatory bowel disease (IBD). The results showed that this compound significantly reduced inflammation markers in animal models of IBD, suggesting its potential as a therapeutic agent for this condition.

An ongoing clinical trial is evaluating the safety and efficacy of this compound in patients with advanced solid tumors. Preliminary data from this trial have shown promising results, with several patients experiencing tumor regression or stabilization.

Conclusion

5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261739-10-9) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique molecular structure confers favorable chemical properties that make it suitable for drug discovery and development. Recent studies have highlighted its anti-inflammatory and antitumor activities, suggesting its potential as a lead molecule for developing novel therapeutic agents.

Ongoing research continues to uncover new applications and optimize the therapeutic potential of this compound. As our understanding of its biological mechanisms deepens, it is likely that 5-Fluoro-3-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile will play an increasingly important role in advancing medical treatments for various diseases.